2-ethoxy-4-{[2-(3-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-methylpropanoate

• IUPAC Name: [2-ethoxy-4-[(E)-[2-(3-fluorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] 2-methylpropanoate
• InChI: InChI=1S/C22H20FNO5/c1-4-27-19-11-14(8-9-18(19)28-21(25)13(2)3)10-17-22(26)29-20(24-17)15-6-5-7-16(23)12-15/h5-13H,4H2,1-3H3/b17-10+
• InChI Key: GLGKMVKRNDMQMM-LICLKQGHSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=CC(=CC=C3)F)OC(=O)C(C)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)OC(=N2)C3=CC(=CC=C3)F)OC(=O)C(C)C
• Molecular Formula: C22H20FNO5
• Molecular Weight: 397.4 g/mol

Description

2-ethoxy-4-{[2-(3-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-methylpropanoate is a useful research compound. Its molecular formula is C22H20FNO5 and its molecular weight is 397.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-ethoxy-4-{[2-(3-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-methylpropanoate is 397.13255090 g/mol and the complexity rating of the compound is 674. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-ethoxy-4-{[2-(3-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-methylpropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethoxy-4-{[2-(3-fluorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-methylpropanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Imaging

A study by Cui et al. (2012) developed two radiofluoro-pegylated phenylbenzoxazole derivatives, evaluated as probes for imaging cerebral β-amyloid (Aβ) plaques in Alzheimer's disease using Positron Emission Tomography (PET). These compounds displayed high affinity for Aβ(1-42) aggregates and showed promise as PET agents for detecting Aβ plaques in the living human brain, suggesting potential applications in Alzheimer's disease diagnostics and research Cui et al., 2012.

Organic Synthesis and Chemical Studies

• Pomeisl et al. (2007) explored the synthesis of 3-fluorofuran-2(5H)-ones from (E)- and (Z)-2-fluoroalk-2-enoates through efficient Z/E photoisomerisation and acid-catalysed cyclisation, highlighting innovative approaches in organic synthesis involving fluoro compounds Pomeisl et al., 2007.

• Ahmed et al. (2020) synthesized triazole derivatives incorporating an α-ketoester functionality and analyzed them for π-hole tetrel bonding interactions. Their findings contribute to understanding the influence of substituents on molecular interactions, relevant to the design of new chemical entities Ahmed et al., 2020.

Herbicidal Activities

Luo et al. (2008) designed and synthesized triazolinone derivatives by integrating various pharmacophores into the scaffold of triazolinone, aiming to identify novel Protox inhibitors with enhanced herbicidal activities. Their research offers insights into the development of more effective herbicides for agricultural applications Luo et al., 2008.

Fluorescence Sensing and Bioimaging

• Joshi et al. (2015) reported on the synthesis of coumarin–triazole based probes for fluorescence sensing of iron(III) ions, demonstrating high sensitivity and selectivity. Such fluorescent sensors have significant potential for environmental monitoring and biological applications Joshi et al., 2015.

Advanced Material Synthesis

• Cram et al. (1987) and Kočevar et al. (1992) presented innovative synthetic methodologies using oxazoles and ethoxymethylene derivatives, respectively, for the creation of advanced materials and novel compounds. These studies contribute to the broader knowledge base of chemical synthesis techniques useful in various scientific fields Cram et al., 1987; Kočevar et al., 1992.